2,6-Diamino-5-methylnicotinaldehyde
Overview
Description
2,6-Diamino-5-methylnicotinaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains a pyridine ring and two amino groups. The compound is also known as DMNA and has a molecular formula of C7H9N3O.
Mechanism of Action
The mechanism of action of 2,6-Diamino-5-methylnicotinaldehyde is not fully understood. However, it is believed that the compound interacts with proteins and nucleic acids in cells, leading to changes in their structure and function.
Biochemical and Physiological Effects
Studies have shown that this compound can have several biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for use in cancer therapy. It has also been found to have antioxidant properties, which can help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,6-Diamino-5-methylnicotinaldehyde in lab experiments is its strong fluorescence properties, which make it an ideal candidate for use in imaging applications. However, the compound has some limitations, including its potential toxicity and instability in certain conditions.
Future Directions
There are several future directions for research on 2,6-Diamino-5-methylnicotinaldehyde. One area of research is the development of more efficient synthesis methods for the compound. Another area of research is the development of new applications for the compound, such as in the development of new cancer therapies or in the study of protein-nucleic acid interactions. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
Conclusion
This compound is a heterocyclic compound that has gained significant attention in the scientific community for its potential applications in various fields. The compound has been extensively studied for its strong fluorescence properties, potential cancer-fighting properties, and antioxidant properties. While there are some limitations to its use in lab experiments, there are several future directions for research on the compound, including the development of more efficient synthesis methods and the study of its potential applications in various fields.
Scientific Research Applications
2,6-Diamino-5-methylnicotinaldehyde has been extensively studied for its potential applications in various scientific fields. One of the most significant applications is in the development of fluorescent probes for biological imaging. The compound has been found to exhibit strong fluorescence properties, making it an ideal candidate for use in imaging applications.
properties
IUPAC Name |
2,6-diamino-5-methylpyridine-3-carbaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O/c1-4-2-5(3-11)7(9)10-6(4)8/h2-3H,1H3,(H4,8,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVUHYLKSXYHFPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1N)N)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.